Cas no 2092512-88-2 (2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol)

• Product Name: 2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol
• CAS No: 2092512-88-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5723126
• Update Time: 2025-05-24

2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-ethanol, 2,3-dihydro-5-(hydroxymethyl)-
• 2-(5-(Hydroxymethyl)indolin-1-yl)ethan-1-ol
• 2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol

• Inchi： 1S/C11H15NO2/c13-6-5-12-4-3-10-7-9(8-14)1-2-11(10)12/h1-2,7,13-14H,3-6,8H2
• InChI Key： RDODYJFSPBXPMY-UHFFFAOYSA-N
• SMILES： N1(CCO)C2=C(C=C(CO)C=C2)CC1

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 418.0±45.0 °C(Predicted)
• pka: 14.35±0.10(Predicted)

Additional information on 2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol

Research Briefing on 2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol (CAS: 2092512-88-2): Recent Advances and Applications

The compound 2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol (CAS: 2092512-88-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indoline scaffold and hydroxymethyl functional group, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic applications, particularly in the context of neurodegenerative diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol via a novel catalytic pathway, achieving high yields and purity. The researchers employed palladium-catalyzed cross-coupling reactions, which demonstrated superior efficiency compared to traditional methods. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological investigations have revealed that 2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol exhibits notable neuroprotective effects. In vitro studies using neuronal cell lines showed that the compound significantly reduces oxidative stress and apoptosis induced by amyloid-beta peptides, a hallmark of Alzheimer's disease. These findings suggest its potential as a therapeutic agent for neurodegenerative disorders, warranting further in vivo studies.

In oncology research, preliminary data indicate that 2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol may act as a modulator of key signaling pathways involved in tumor progression. A 2024 preprint study reported its inhibitory effects on the PI3K/AKT/mTOR pathway in breast cancer cell lines, leading to reduced cell proliferation and enhanced apoptosis. These results position the compound as a candidate for combination therapies with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol. Recent efforts have focused on structural modifications to improve its bioavailability and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are underway to identify derivatives with enhanced therapeutic profiles.

In conclusion, 2-(5-(hydroxymethyl)indolin-1-yl)ethan-1-ol (CAS: 2092512-88-2) represents a versatile scaffold with significant potential in drug development. Continued research into its mechanisms of action and therapeutic applications will be essential to fully realize its clinical benefits. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into viable treatments.